Butyl 4-[(6-methoxy-2-methyl-4-quinolyl)amino]benzoate

• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol
• IUPAC Name: butyl 4-[(6-methoxy-2-methylquinolin-4-yl)amino]benzoate
• InChI: InChI=1S/C22H24N2O3/c1-4-5-12-27-22(25)16-6-8-17(9-7-16)24-21-13-15(2)23-20-11-10-18(26-3)14-19(20)21/h6-11,13-14H,4-5,12H2,1-3H3,(H,23,24)
• InChI Key: YHXCXRGIXGMGEO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC2=C3C=C(C=CC3=NC(=C2)C)OC

Description

MMV665797 is a compound identified from the Medicines for Malaria Venture (MMV) Box, which is a collection of compounds with potential antimalarial activity. This compound has shown promising results in inhibiting the growth of various parasites, including Babesia divergens, a blood-borne parasite of veterinary and zoonotic importance .

Chemical Reactions Analysis

MMV665797 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common reagents used in oxidation reactions include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound. Common reagents used in reduction reactions include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group in the compound with another. Common reagents used in substitution reactions include halogens and nucleophiles.

Hydrolysis: This reaction involves the breaking of chemical bonds in the compound by the addition of water.

Scientific Research Applications

MMV665797 has several scientific research applications, including:

Chemistry: It is used as a reference compound in the study of antimalarial activity and the development of new antimalarial drugs.

Biology: It is used in the study of the biological mechanisms of parasite inhibition and the identification of potential drug targets.

Medicine: It is used in the development of new therapeutic agents for the treatment of malaria and other parasitic diseases.

Industry: It is used in the development of new chemical processes and the production of antimalarial drugs .

Mechanism of Action

The mechanism of action of MMV665797 involves the inhibition of specific molecular targets and pathways in the parasite. The compound interferes with the parasite’s metabolic processes, leading to the inhibition of its growth and replication. The exact molecular targets and pathways involved in the mechanism of action of MMV665797 are still under investigation .

Comparison with Similar Compounds

MMV665797 is compared with other similar compounds identified from the MMV Box, such as MMV006913, MMV019124, MMV665807, and MMV665850. These compounds have shown varying degrees of antimalarial activity and structural similarity. MMV665797 is unique in its specific molecular structure and its high selectivity index, making it a promising candidate for further development as an antimalarial drug .